Cas no 2613384-22-6 (sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate)

• Product Name: sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate
• CAS No: 2613384-22-6
• MF: C₇H₈N₃NaO₂
• MW: 189.14709186554
• CID: 5459144
• PubChem ID: 155943383
• Update Time: 2025-10-22

sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxylic acid, 3-cyclopropyl-1-methyl-, sodium salt (1:1)
• EN300-27719532
• sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate
• sodium 3-cyclopropyl-1-methyl-1 H -1,2,4-triazole-5-carboxylate
• 2613384-22-6
• Z4897439607

• Inchi： 1S/C7H9N3O2.Na/c1-10-6(7(11)12)8-5(9-10)4-2-3-4;/h4H,2-3H2,1H3,(H,11,12);/q;+1/p-1
• InChI Key： IKFHEZXEJLWSDS-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1N(C)N=C(C2CC2)N=1)=O

Computed Properties

• Exact Mass: 189.05142079g/mol
• Monoisotopic Mass: 189.05142079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų

Additional information on sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate

Introduction to Sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate (CAS No. 2613384-22-6)

Sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate (CAS No. 2613384-22-6) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of Sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate, particularly the presence of a cyclopropyl group and a carboxylate moiety, contribute to its distinct chemical properties and reactivity. These characteristics make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound's molecular structure consists of a triazole ring substituted with a cyclopropyl group at the 3-position and a methyl group at the 1-position. The carboxylate functional group at the 5-position enhances its solubility in polar solvents and facilitates its incorporation into larger molecular frameworks. This structural design allows for further functionalization, making it a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of triazole derivatives. The triazole core is known for its ability to interact with biological targets such as enzymes and receptors, leading to various therapeutic effects. Studies have shown that compounds containing the triazole moiety exhibit properties such as antifungal, antiviral, and anti-inflammatory activities. The incorporation of a cyclopropyl group into the triazole framework can further modulate these properties by influencing electronic distribution and steric interactions.

Sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate has been investigated in several preclinical studies for its potential role in drug development. One of the key areas of interest is its application in the synthesis of novel antimicrobial agents. The cyclopropyl group is known to enhance binding affinity to bacterial enzymes, making it an effective component in combating resistant strains. Additionally, the carboxylate group provides a site for further chemical modifications, allowing researchers to tailor the compound's properties for specific therapeutic needs.

Another significant area of research involves the use of Sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate as a precursor in the development of anticancer agents. Triazole derivatives have shown promise in inhibiting key enzymes involved in tumor growth and proliferation. The structural features of this compound make it an attractive candidate for designing molecules that can selectively target cancer cells while minimizing side effects on healthy tissues.

The synthesis of Sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the triazole ring through condensation reactions involving appropriate precursors. Subsequent steps involve introducing the cyclopropyl and methyl groups at designated positions on the ring. The final step involves converting the carboxylic acid group into its sodium salt form, which enhances its solubility and reactivity in aqueous environments.

The chemical stability of Sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate is another critical factor that influences its utility in pharmaceutical applications. Studies have demonstrated that this compound exhibits good stability under various storage conditions, making it suitable for long-term use in research laboratories and industrial settings. However, care must be taken to avoid exposure to extreme temperatures or acidic environments, which can degrade its structure and reduce its efficacy.

The analytical characterization of Sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate involves various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the compound's molecular structure and purity. Additionally, chromatographic techniques such as high-performance liquid chromatography (HPLC) are used to assess its chemical purity and identify any impurities that may be present.

In conclusion, Sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate (CAS No. 2613384-22-6) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing various biologically active molecules. Ongoing studies continue to explore its applications in antimicrobial and anticancer therapies, highlighting its importance in advancing drug discovery efforts.